molecular formula C14H14N2O2 B2555973 N-[2-(2-Oxo-3H-indol-1-yl)ethyl]but-2-ynamide CAS No. 2411268-94-3

N-[2-(2-Oxo-3H-indol-1-yl)ethyl]but-2-ynamide

Cat. No. B2555973
CAS RN: 2411268-94-3
M. Wt: 242.278
InChI Key: BAEZQLMPAXNEAV-UHFFFAOYSA-N
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Description

Indole is a significant heterocyclic system in natural products and drugs . It’s a biologically active pharmacophore, meaning it’s the part of a molecule that’s responsible for its biological activity . Imidazole is another heterocyclic moiety known for its broad range of chemical and biological properties . It’s an important synthon in the development of new drugs .


Synthesis Analysis

The synthesis of indole and imidazole derivatives has attracted the attention of the chemical community due to their importance in medicinal chemistry . Various synthetic routes have been developed for these compounds .


Molecular Structure Analysis

Indole is also known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .


Chemical Reactions Analysis

Indole and imidazole derivatives show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .


Physical And Chemical Properties Analysis

Indole is a crystalline colorless compound with specific odors . Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents .

Mechanism of Action

The mechanism of action of indole and imidazole derivatives can vary widely depending on the specific compound and its biological target . They can interact with multiple receptors, which makes them useful in developing new therapeutic agents .

Future Directions

Given the wide range of biological activities of indole and imidazole derivatives, there’s a great interest in synthesizing various scaffolds of these compounds for screening different pharmacological activities . They have an immeasurable potential to be explored for newer therapeutic possibilities .

properties

IUPAC Name

N-[2-(2-oxo-3H-indol-1-yl)ethyl]but-2-ynamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14N2O2/c1-2-5-13(17)15-8-9-16-12-7-4-3-6-11(12)10-14(16)18/h3-4,6-7H,8-10H2,1H3,(H,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BAEZQLMPAXNEAV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC#CC(=O)NCCN1C(=O)CC2=CC=CC=C21
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

242.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-(2-Oxo-3H-indol-1-yl)ethyl]but-2-ynamide

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